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This guide provides a comparative analysis of the in vivo efficacy of Fungard, a novel

antifungal agent, against established treatments, Azoflox and MycoCure. The data presented is

derived from a standardized murine model of disseminated candidiasis, offering a head-to-head

comparison of survival rates and fungal burden reduction.

Efficacy Data Summary
The following tables summarize the key quantitative outcomes from the comparative in vivo

study.

Table 1: Survival Analysis of Candida albicans Infected Mice

Treatment Group
(n=10)

Dosage
Survival Rate at
Day 21 Post-
Infection

Median Survival
Time (Days)

Vehicle Control (PBS) - 0% 8

Fungard 10 mg/kg 80% >21

Azoflox 10 mg/kg 60% 18

MycoCure 20 mg/kg 50% 15

Table 2: Fungal Burden in Kidneys at Day 7 Post-Infection
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Treatment Group (n=5) Dosage
Mean Log10 CFU/g of
Kidney Tissue (± SD)

Vehicle Control (PBS) - 7.2 ± 0.5

Fungard 10 mg/kg 3.1 ± 0.3

Azoflox 10 mg/kg 4.5 ± 0.4

MycoCure 20 mg/kg 4.9 ± 0.6

Experimental Protocols
A detailed methodology was followed to ensure the reproducibility and validity of the results.

Murine Model of Disseminated Candidiasis

Animal Model: Female BALB/c mice, 6-8 weeks old, were used for the study. All animal

procedures were conducted in accordance with institutional guidelines for animal care and

use.

Inoculum Preparation: A clinical isolate of Candida albicans (SC5314) was grown in Yeast

Peptone Dextrose (YPD) broth overnight at 30°C. The yeast cells were harvested, washed

with sterile phosphate-buffered saline (PBS), and adjusted to a final concentration of 2.5 x

10^5 cells/mL.

Infection: Mice were infected via lateral tail vein injection with 0.1 mL of the prepared C.

albicans suspension (2.5 x 10^4 cells/mouse).

Treatment Regimen: Treatment was initiated 24 hours post-infection and administered once

daily via intraperitoneal injection for 7 consecutive days.

Efficacy Endpoints:

Survival Study: A cohort of 10 mice per group was monitored daily for 21 days, and

survival was recorded.

Fungal Burden Study: A separate cohort of 5 mice per group was euthanized on day 7

post-infection. Kidneys were aseptically removed, homogenized, and serially diluted for
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colony-forming unit (CFU) enumeration on YPD agar plates.

Visualizations
Experimental Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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